Cas no 2229513-77-1 (4-(3-aminopropoxy)-2-methoxyphenol)

• Product Name: 4-(3-aminopropoxy)-2-methoxyphenol
• CAS No: 2229513-77-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5902600
• PubChem ID: 165675255
• Update Time: 2025-11-02

4-(3-aminopropoxy)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropoxy)-2-methoxyphenol
• EN300-1836315
• 2229513-77-1

• Inchi： 1S/C10H15NO3/c1-13-10-7-8(3-4-9(10)12)14-6-2-5-11/h3-4,7,12H,2,5-6,11H2,1H3
• InChI Key： JYZWPCQIKBCVPX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)O)CCCN

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(3-aminopropoxy)-2-methoxyphenol

Comprehensive Overview of 4-(3-aminopropoxy)-2-methoxyphenol (CAS No. 2229513-77-1): Properties, Applications, and Market Insights

4-(3-aminopropoxy)-2-methoxyphenol (CAS No. 2229513-77-1) is a specialized organic compound with a unique molecular structure that combines phenolic and aminoalkoxy functionalities. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, material science, and specialty chemicals. The growing demand for bioactive phenolic derivatives and multifunctional intermediates in drug discovery has positioned this molecule as a valuable building block for researchers and industrial chemists alike.

The chemical structure of 4-(3-aminopropoxy)-2-methoxyphenol features a phenol core substituted with both a methoxy group at the 2-position and a 3-aminopropoxy chain at the 4-position. This arrangement provides distinctive physicochemical properties, including moderate water solubility (enhanced by protonation of the amino group under acidic conditions) and good organic solvent compatibility. The compound typically appears as a white to off-white crystalline powder with a melting point range of 98-102°C, making it suitable for various formulation applications.

In pharmaceutical research, 4-(3-aminopropoxy)-2-methoxyphenol serves as a crucial intermediate for developing targeted drug delivery systems and novel therapeutic agents. Recent studies highlight its potential in creating prodrugs that can improve bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The compound's amino group allows for easy conjugation with carboxylic acid-containing drugs, while the phenolic hydroxyl provides an additional site for modification. This dual functionality answers the growing market need for versatile pharmaceutical intermediates that can address formulation challenges in modern drug development.

The material science sector has found innovative applications for CAS 2229513-77-1 in developing advanced polymer systems. Its molecular structure enables incorporation into epoxy resins and polyurethane systems, where it can act as both a chain extender and a reactive modifier. The compound's ability to participate in polycondensation reactions while introducing phenolic antioxidant properties makes it valuable for creating high-performance materials with enhanced thermal stability and mechanical properties. These characteristics align perfectly with current industry trends toward sustainable material solutions and multifunctional additives.

Market analysis indicates steady growth in demand for 4-(3-aminopropoxy)-2-methoxyphenol, particularly from the Asia-Pacific region where pharmaceutical and specialty chemical industries are expanding rapidly. The global market for fine chemical intermediates is projected to maintain a compound annual growth rate (CAGR) of 5.8% through 2028, with compounds like CAS 2229513-77-1 benefiting from this trend. Current research focuses on optimizing synthetic routes to improve yield and purity while reducing environmental impact, addressing the chemical industry's increasing emphasis on green chemistry principles and sustainable production methods.

Quality control standards for 4-(3-aminopropoxy)-2-methoxyphenol typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Analytical characterization commonly employs techniques such as mass spectrometry, NMR spectroscopy, and FTIR analysis to confirm structural integrity and purity. Storage recommendations generally suggest keeping the compound in airtight containers at 2-8°C, protected from light and moisture to maintain stability over extended periods.

Emerging research directions for CAS 2229513-77-1 include exploration of its potential biological activities. Preliminary studies suggest that structural analogs may exhibit interesting pharmacological properties, stimulating investigation into possible antioxidant, anti-inflammatory, or antimicrobial effects. These developments respond to increasing consumer interest in natural-derived bioactive compounds and plant-inspired therapeutics, though extensive clinical validation would be required for any therapeutic applications.

From a regulatory perspective, 4-(3-aminopropoxy)-2-methoxyphenol is not currently classified as hazardous under major chemical inventories. However, proper laboratory handling procedures should always be followed, including the use of personal protective equipment when working with the compound in powder form. The substance's safety data sheet provides comprehensive guidance on handling, storage, and disposal in compliance with global chemical regulations.

The synthesis of 4-(3-aminopropoxy)-2-methoxyphenol typically involves multi-step organic transformations starting from guaiacol or related phenolic precursors. Recent process optimization efforts have focused on catalytic methods to reduce byproduct formation and improve atom economy. These advancements align with the pharmaceutical industry's push toward cost-effective synthesis and process intensification, particularly for valuable intermediates used in drug development pipelines.

Looking ahead, 4-(3-aminopropoxy)-2-methoxyphenol is poised to maintain its relevance in chemical research and industrial applications. Its structural features offer numerous possibilities for molecular customization, making it a versatile scaffold for creating specialized derivatives. As research continues to uncover new applications and synthetic methodologies, this compound will likely see expanded utilization across diverse sectors, from advanced material engineering to bioconjugate chemistry and beyond.